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Cas no 942920-94-7 (N'-[4-(4-Bromo-1-ethyl-1H-pyrazol-3-yl)phenyl]-N,N-dimethylurea)
N'-[4-(4-Bromo-1-ethyl-1H-pyrazol-3-yl)phenyl]-N,N-dimethylurea Chemical and Physical Properties
Names and Identifiers
-
- N'-[4-(4-Bromo-1-ethyl-1H-pyrazol-3-yl)phenyl]-N,N-dimethylurea
- Urea, N'-[4-(4-bromo-1-ethyl-1H-pyrazol-3-yl)phenyl]-N,N-dimethyl-
- N-[4-(4-Bromo-1-ethyl-1H-pyrazol-3-yl)phenyl]-N,N-dimethylurea
- VECBWTIIANAIQM-UHFFFAOYSA-N
- 3-(4-(4-Bromo-1-ethyl-1H-pyrazol-3-yl)phenyl)-1,1-dimethylurea
- N′-[4-(4-Bromo-1-ethyl-1H-pyrazol-3-yl)phenyl]-N,N-dimethylurea (ACI)
- 942920-94-7
- 3-[4-(4-bromo-1-ethylpyrazol-3-yl)phenyl]-1,1-dimethylurea
- SCHEMBL4314208
- CS-M2928
- CS-14843
- C12808
- AKOS037650460
- DB-164760
-
- MDL: MFCD28385898
- Inchi: 1S/C14H17BrN4O/c1-4-19-9-12(15)13(17-19)10-5-7-11(8-6-10)16-14(20)18(2)3/h5-9H,4H2,1-3H3,(H,16,20)
- InChI Key: VECBWTIIANAIQM-UHFFFAOYSA-N
- SMILES: O=C(N(C)C)NC1C=CC(C2C(Br)=CN(CC)N=2)=CC=1
Computed Properties
- Exact Mass: 336.05857g/mol
- Monoisotopic Mass: 336.05857g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 331
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.2
- XLogP3: 2.1
N'-[4-(4-Bromo-1-ethyl-1H-pyrazol-3-yl)phenyl]-N,N-dimethylurea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM331314-100mg |
N'-[4-(4-Bromo-1-ethyl-1H-pyrazol-3-yl)phenyl]-N,N-dimethylurea |
942920-94-7 | 95%+ | 100mg |
$747 | 2021-06-16 | |
| Chemenu | CM331314-250mg |
N'-[4-(4-Bromo-1-ethyl-1H-pyrazol-3-yl)phenyl]-N,N-dimethylurea |
942920-94-7 | 95%+ | 250mg |
$1079 | 2021-06-16 | |
| Chemenu | CM331314-1g |
N'-[4-(4-Bromo-1-ethyl-1H-pyrazol-3-yl)phenyl]-N,N-dimethylurea |
942920-94-7 | 95%+ | 1g |
$2157 | 2021-06-16 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N60960-250mg |
N-[4-(4-Bromo-1-ethyl-1H-pyrazol-3-yl)phenyl]-N,N-dimethylurea |
942920-94-7 | 250mg |
¥4978.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N60960-1g |
N-[4-(4-Bromo-1-ethyl-1H-pyrazol-3-yl)phenyl]-N,N-dimethylurea |
942920-94-7 | 1g |
¥9958.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N60960-100mg |
N-[4-(4-Bromo-1-ethyl-1H-pyrazol-3-yl)phenyl]-N,N-dimethylurea |
942920-94-7 | 100mg |
¥2988.0 | 2021-09-08 | ||
| Chemenu | CM331314-100mg |
N'-[4-(4-Bromo-1-ethyl-1H-pyrazol-3-yl)phenyl]-N,N-dimethylurea |
942920-94-7 | 95%+ | 100mg |
$460 | 2024-07-19 | |
| Chemenu | CM331314-250mg |
N'-[4-(4-Bromo-1-ethyl-1H-pyrazol-3-yl)phenyl]-N,N-dimethylurea |
942920-94-7 | 95%+ | 250mg |
$766 | 2024-07-19 | |
| Chemenu | CM331314-1g |
N'-[4-(4-Bromo-1-ethyl-1H-pyrazol-3-yl)phenyl]-N,N-dimethylurea |
942920-94-7 | 95%+ | 1g |
$1532 | 2024-07-19 | |
| eNovation Chemicals LLC | D772721-100mg |
Urea, N'-[4-(4-bromo-1-ethyl-1H-pyrazol-3-yl)phenyl]-N,N-dimethyl- |
942920-94-7 | 97% | 100mg |
$475 | 2024-06-06 |
N'-[4-(4-Bromo-1-ethyl-1H-pyrazol-3-yl)phenyl]-N,N-dimethylurea Production Method
Production Method 1
1.2 18 h, rt
1.3 Reagents: Water
N'-[4-(4-Bromo-1-ethyl-1H-pyrazol-3-yl)phenyl]-N,N-dimethylurea Raw materials
N'-[4-(4-Bromo-1-ethyl-1H-pyrazol-3-yl)phenyl]-N,N-dimethylurea Preparation Products
N'-[4-(4-Bromo-1-ethyl-1H-pyrazol-3-yl)phenyl]-N,N-dimethylurea Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on N'-[4-(4-Bromo-1-ethyl-1H-pyrazol-3-yl)phenyl]-N,N-dimethylurea
Professional Introduction to N'-[4-(4-Bromo-1-ethyl-1H-pyrazol-3-yl)phenyl]-N,N-dimethylurea (CAS No. 942920-94-7)
N'-[4-(4-Bromo-1-ethyl-1H-pyrazol-3-yl)phenyl]-N,N-dimethylurea (CAS No. 942920-94-7) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and functional properties, represents a promising candidate for further exploration in medicinal chemistry. The presence of a 4-bromo-1-ethyl-1H-pyrazol-3-yl moiety and a phenyl ring in its molecular structure suggests potential interactions with biological targets, making it an intriguing subject for academic and industrial investigations.
The compound's chemical formula and structural arrangement contribute to its potential utility in the synthesis of novel therapeutic agents. The N,N-dimethylurea moiety is particularly noteworthy, as urea-based derivatives have been extensively studied for their pharmacological properties. These derivatives often exhibit inhibitory effects on various enzymes and receptors, which are critical for the development of drugs targeting inflammatory, infectious, and metabolic disorders. The incorporation of a 4-bromo substituent into the pyrazole ring enhances the compound's reactivity and binding affinity, which could be leveraged to design more potent and selective inhibitors.
In recent years, there has been a surge in research focused on developing small molecule inhibitors that modulate the activity of enzymes involved in cancer progression. The pyrazole scaffold is one of the most frequently employed heterocyclic structures in drug discovery due to its ability to engage with a wide range of biological targets. Specifically, pyrazole derivatives have shown promise in inhibiting kinases and other enzymes that play pivotal roles in signal transduction pathways associated with tumor growth and survival. The structural features of N'-[4-(4-Bromo-1-ethyl-1H-pyrazol-3-yl)phenyl]-N,N-dimethylurea align well with these requirements, making it a compelling candidate for further investigation.
The pharmaceutical industry has increasingly recognized the importance of structure-based drug design, where the three-dimensional structure of a target protein is used to guide the development of molecules that can interact with it effectively. Computational methods such as molecular docking and virtual screening have become indispensable tools in this process. N'-[4-(4-Bromo-1-ethyl-1H-pyrazol-3-yl)phenyl]-N,N-dimethylurea has been subjected to such computational studies, which have suggested potential binding interactions with key enzymes implicated in various diseases. These studies provide a theoretical framework for experimental validation and optimization.
Experimental validation often involves synthesizing analogs of the parent compound to assess changes in biological activity. The flexibility offered by the N,N-dimethylurea group allows for modifications that can fine-tune the pharmacokinetic properties of the compound. For instance, altering the substitution pattern on the phenyl ring or introducing additional functional groups could enhance solubility, metabolic stability, or target specificity. Such modifications are critical for advancing a lead compound from preclinical studies to clinical trials.
The role of pyrazole derivatives extends beyond oncology; they have also been explored for their antimicrobial and anti-inflammatory properties. The bromine atom in the 4-position of the pyrazole ring is particularly interesting, as it can participate in halogen bonding—a non-covalent interaction that has been exploited in drug design to improve binding affinity. This feature may be exploited to develop novel antibiotics or anti-inflammatory agents that act by modulating bacterial cell wall synthesis or inflammatory cytokine release.
The synthesis of N'-[4-(4-Bromo-1-ethyl-1H-pyrazol-3-yl)phenyl]-N,N-dimethylurea involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework efficiently. These methods not only enhance synthetic efficiency but also allow for greater control over regioselectivity, which is crucial for achieving the desired molecular architecture.
In conclusion, N'-[4-(4-Bromo-1-ethyl-1H-pyrazol-3-y l)phenyl]-N,N-dimethylurea (CAS No. 942920-94-7) represents a significant advancement in medicinal chemistry due to its unique structural features and potential biological activities. Its incorporation into drug discovery pipelines holds promise for developing novel therapeutic agents targeting various diseases, particularly cancer and inflammatory disorders. Continued research into this compound and its derivatives will likely yield valuable insights into mechanisms of action and provide new opportunities for therapeutic intervention.
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